Cas no 85817-21-6 (N,N-dimethylpiperazine-2-carboxamide)

• Product Name: N,N-dimethylpiperazine-2-carboxamide
• CAS No: 85817-21-6
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• MDL: MFCD18268340
• CID: 708186
• PubChem ID: 21295694
• Update Time: 2024-10-26

N,N-dimethylpiperazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinecarboxamide,N,N-dimethyl-
• N,N-dimethylpiperazine-2-carboxamide
• 2-Piperazinecarboxamide, N,N-dimethyl-
• EN300-101297
• Z1090123536
• AKOS012404125
• 85817-21-6
• G41903
• CS-0229851
• SCHEMBL2919982

• MDL： MFCD18268340
• Inchi： 1S/C7H15N3O/c1-10(2)7(11)6-5-8-3-4-9-6/h6,8-9H,3-5H2,1-2H3
• InChI Key： MVWYSRAIAUAMJL-UHFFFAOYSA-N
• SMILES： N1CCNCC1C(N(C)C)=O

Computed Properties

• Exact Mass: 157.122
• Monoisotopic Mass: 157.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: -1.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 301.0±37.0 °C at 760 mmHg
• Flash Point: 135.8±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: 8.20±0.40(Predicted)

N,N-dimethylpiperazine-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)